Cas no 1346698-27-8 (3,4-Dichloro-5-(2-chloroethoxy)pyridazine)

• Product Name: 3,4-Dichloro-5-(2-chloroethoxy)pyridazine
• CAS No: 1346698-27-8
• MF: C₆H₅Cl₃N₂O
• MW: 227.475698232651
• CID: 1033709
• PubChem ID: 71303455
• Update Time: 2025-10-28

3,4-Dichloro-5-(2-chloroethoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(2-chloroethoxy)pyridazine
• 1346698-27-8
• DTXSID20744939

• Inchi： 1S/C6H5Cl3N2O/c7-1-2-12-4-3-10-11-6(9)5(4)8/h3H,1-2H2
• InChI Key： DBDQKGYBBMLBKS-UHFFFAOYSA-N
• SMILES： ClCCOC1=CN=NC(=C1Cl)Cl

Computed Properties

• Exact Mass: 225.946746g/mol
• Monoisotopic Mass: 225.946746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35Ų

Additional information on 3,4-Dichloro-5-(2-chloroethoxy)pyridazine

Professional Introduction to 3,4-Dichloro-5-(2-chloroethoxy)pyridazine (CAS No. 1346698-27-8)

3,4-Dichloro-5-(2-chloroethoxy)pyridazine is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound, with the chemical identifier CAS No. 1346698-27-8, has garnered considerable attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of multiple chlorine substituents and an ethoxy group on the pyridazine ring imparts distinct electronic and steric properties, making it a valuable scaffold for further functionalization.

The compound’s molecular structure consists of a six-membered pyridazine core, which is a well-known pharmacophore in medicinal chemistry. The 3,4-dichloro substitution pattern enhances its reactivity, enabling various chemical transformations that can lead to the development of new therapeutic agents. Additionally, the 2-chloroethoxy moiety introduces polarity and potential interactions with biological targets, which are critical for drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridazine derivatives. Studies have demonstrated that such compounds exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The structural features of 3,4-Dichloro-5-(2-chloroethoxy)pyridazine make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel intermediates that exhibit enhanced biological activity. For instance, modifications at the chlorine substituents can lead to derivatives with improved selectivity and potency. The 2-chloroethoxy group also offers opportunities for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including derivatives of 3,4-Dichloro-5-(2-chloroethoxy)pyridazine. These computational approaches have enabled researchers to predict the binding modes and interactions of such molecules with biological targets, thereby accelerating the drug discovery process. By integrating experimental data with computational models, scientists can more efficiently identify promising candidates for further development.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and pesticides. The structural motifs present in 3,4-Dichloro-5-(2-chloroethoxy)pyridazine are known to interact with enzymes and receptors involved in plant growth regulation. By modifying its chemical structure, researchers aim to develop environmentally friendly agrochemicals that are effective yet sustainable.

Furthermore, the synthesis of 3,4-Dichloro-5-(2-chloroethoxy)pyridazine itself presents an interesting challenge for organic chemists. The compound’s synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, making it more accessible for research purposes.

The safety and handling of 3,4-Dichloro-5-(2-chloroethoxy)pyridazine are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, adequate ventilation and storage conditions are essential to prevent degradation or unintended reactions.

In conclusion,3,4-Dichloro-5-(2-chloroethoxy)pyridazine (CAS No. 1346698-27-8) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules. Ongoing research efforts continue to explore its pharmacological properties and synthetic applications, promising further advancements in drug discovery and agricultural science.